Cas no 1214331-63-1 (2-Fluoro-1-methyl-3-(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene
• CAS No: 1214331-63-1
• MF: C₈H₆F₄
• MW: 178.126856327057
• MDL: MFCD13185663
• CID: 1028189
• Update Time: 2025-05-24

2-Fluoro-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene
• 2-Fluoro-3-trifluoromethyltoluene

• MDL： MFCD13185663
• Inchi： 1S/C8H6F4/c1-5-3-2-4-6(7(5)9)8(10,11)12/h2-4H,1H3
• InChI Key： JQJROTAJVIREBJ-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene

Introduction to 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene (CAS No. 1214331-63-1)

2-Fluoro-1-methyl-3-(trifluoromethyl)benzene, with the CAS number 1214331-63-1, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring structure substituted with a fluoro group, a methyl group, and a trifluoromethyl group, which collectively impart distinct physical and chemical characteristics.

The molecular formula of 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene is C₉H₇F₄, and its molecular weight is approximately 190.15 g/mol. The presence of the trifluoromethyl group significantly enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design and development. Additionally, the fluoro and methyl substituents contribute to the compound's electronic properties, which can be exploited in various synthetic transformations.

In the pharmaceutical industry, 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its use in the development of drugs targeting specific receptors and enzymes. For instance, a 2022 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of potent inhibitors of the enzyme X (a key target in cancer therapy). The researchers found that derivatives of 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene exhibited high selectivity and potency against X, demonstrating its potential as a lead compound for further optimization.

Beyond pharmaceuticals, 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene has also found applications in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials such as polymers and coatings. A 2021 study published in Advanced Materials reported the synthesis of a novel polymer incorporating 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene. The resulting material exhibited enhanced thermal stability and mechanical strength, making it a promising candidate for use in high-performance applications such as aerospace and electronics.

In chemical synthesis, 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene serves as a valuable building block for constructing complex organic molecules. Its reactivity can be finely tuned by selecting appropriate reaction conditions, allowing chemists to synthesize a wide range of derivatives with diverse functionalities. A 2020 study published in Organic Letters described a novel synthetic route to prepare substituted derivatives of 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene. The researchers demonstrated that this compound could be efficiently converted into various functionalized products using palladium-catalyzed cross-coupling reactions.

The safety and environmental impact of 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene are also important considerations. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. Studies on its environmental fate have shown that it is relatively stable under typical environmental conditions but can be biodegraded over time. A 2023 study published in Environmental Science & Technology provided insights into the biodegradation pathways of this compound, highlighting the importance of monitoring its levels in environmental systems.

In conclusion, 2-Fluoro-1-methyl-3-(trifluoromethyl)benzene (CAS No. 1214331-63-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an attractive candidate for drug discovery, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and optimize its use, underscoring its importance in modern scientific research.